Cas no 2228696-99-7 (5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile)

• Product Name: 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile
• CAS No: 2228696-99-7
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 5854298
• PubChem ID: 165642182
• Update Time: 2025-10-23

5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile
• 2228696-99-7
• EN300-1751043

• Inchi： 1S/C8H6N2OS/c9-2-1-7(11)8-3-6(4-10)5-12-8/h3,5,7,11H,1H2
• InChI Key： JNVPAEINAOEUCJ-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(CC#N)O

Computed Properties

• Exact Mass: 178.02008399g/mol
• Monoisotopic Mass: 178.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96Ų

Additional information on 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile

Introduction to 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile (CAS No. 2228696-99-7)

5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228696-99-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound includes a thiophene ring, which is a key heterocyclic component often found in biologically active molecules.

The presence of both cyano and hydroxyethyl groups in the side chain of the thiophene ring contributes to the compound's reactivity and versatility. These functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. The cyano group, for instance, can participate in various chemical reactions such as nucleophilic addition and condensation reactions, while the hydroxyethyl group introduces hydrophilicity, enhancing solubility and bioavailability.

Recent research has highlighted the importance of thiophene derivatives in medicinal chemistry. Thiophene-based compounds have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups on the thiophene ring can significantly influence the biological activity of the molecule. In this context, 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile represents a promising candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in the development of targeted therapies. The combination of the cyano and hydroxyethyl groups suggests that it could be used to create prodrugs or drug conjugates that enhance delivery to specific sites within the body. This concept aligns with current trends in pharmaceutical research, where precision and targeted action are crucial for effective treatment.

Moreover, the synthesis of 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile involves sophisticated organic chemistry techniques. The preparation process typically requires multi-step reactions, including nucleophilic substitution, cyanation, and hydroxyethylation. Each step must be carefully controlled to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and cross-coupling reactions, are often employed to achieve these objectives.

The compound's structural features also make it an attractive scaffold for structure-activity relationship (SAR) studies. By modifying different parts of the molecule, researchers can explore how changes in functional groups affect biological activity. This approach is fundamental in drug discovery, as it helps identify key structural elements responsible for therapeutic effects.

In addition to its pharmaceutical applications, 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile has potential uses in materials science. Thiophene derivatives are known for their electronic properties, making them suitable for applications in organic electronics and photovoltaic devices. The presence of electron-withdrawing cyano groups can enhance charge transport properties, which is beneficial for developing more efficient electronic materials.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques allow researchers to predict how 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile interacts with biological targets at an atomic level. This computational approach complements experimental studies by providing insights into binding affinities and mechanism-of-action.

The compound's versatility extends to its role as a building block for more complex molecules. For example, it can be used to synthesize thiophene-based polymers or copolymers with tailored properties. These materials have potential applications in coatings, adhesives, and specialty plastics. The ability to fine-tune molecular structure makes this compound a valuable asset in industrial chemistry.

Eco-friendly synthetic routes are increasingly important in modern chemistry. Researchers are exploring greener alternatives to traditional methods, such as using biocatalysts or solvent-free reactions. The synthesis of 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile can benefit from these innovations, reducing environmental impact while maintaining high efficiency.

The future prospects for 5-(2-cyano-1-hydroxyethyl)thiophene-3-carbonitrile are promising. Ongoing research aims to uncover new applications and optimize its synthesis for industrial-scale production. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into practical solutions.